(E)-[2-(4-Bromophenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate
(E)-[2-(4-Bromophenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate
Brand Name:
Vulcanchem
CAS No.:
609312-62-1
VCID:
VC0357056
InChI:
InChI=1S/C24H19BrN2O4/c1-31-19-6-2-5-17(12-19)22(28)20-21(16-7-9-18(25)10-8-16)27(24(30)23(20)29)14-15-4-3-11-26-13-15/h2-13,21,28H,14H2,1H3/b22-20+
SMILES:
COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)Br)[O-]
Molecular Formula:
C24H19BrN2O4
Molecular Weight:
479.3g/mol
(E)-[2-(4-Bromophenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate
CAS No.: 609312-62-1
Main Products
VCID: VC0357056
Molecular Formula: C24H19BrN2O4
Molecular Weight: 479.3g/mol
![(E)-[2-(4-Bromophenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate - 609312-62-1](/images/no_structure.jpg)
| CAS No. | 609312-62-1 |
|---|---|
| Product Name | (E)-[2-(4-Bromophenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate |
| Molecular Formula | C24H19BrN2O4 |
| Molecular Weight | 479.3g/mol |
| IUPAC Name | (E)-[2-(4-bromophenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate |
| Standard InChI | InChI=1S/C24H19BrN2O4/c1-31-19-6-2-5-17(12-19)22(28)20-21(16-7-9-18(25)10-8-16)27(24(30)23(20)29)14-15-4-3-11-26-13-15/h2-13,21,28H,14H2,1H3/b22-20+ |
| Standard InChIKey | QNXQMMLLFPXFNF-LSDHQDQOSA-N |
| Isomeric SMILES | COC1=CC=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)Br)/[O-] |
| SMILES | COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)Br)[O-] |
| Canonical SMILES | COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)Br)[O-] |
| PubChem Compound | 5813290 |
| Last Modified | Nov 11 2021 |
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